N-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-phenylacetamide

• IUPAC Name: N-[5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]-2-phenylacetamide
• InChI: InChI=1S/C18H17N3O2S/c1-13-7-9-15(10-8-13)23-12-17-20-21-18(24-17)19-16(22)11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3,(H,19,21,22)
• InChI Key: AUZVASLHNZYWNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=NN=C(S2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

N-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-phenylacetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of thiadiazole derivatives, which have been found to exhibit a wide range of biological activities. In

Mechanism of Action

The mechanism of action of N-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-phenylacetamide is not fully understood. However, it has been suggested that this compound may exert its biological activities by inhibiting the activity of various enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). It has also been suggested that this compound may modulate the activity of various signaling pathways such as the nuclear factor-kappa B (NF-κB) pathway.
Biochemical and Physiological Effects:
N-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-phenylacetamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This compound has also been found to induce apoptosis in cancer cells and inhibit the growth of various tumor cell lines. Additionally, N-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-phenylacetamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-phenylacetamide in lab experiments is its ability to exhibit various biological activities. This compound can be used to study the mechanisms of action of various enzymes and signaling pathways. Additionally, N-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-phenylacetamide can be used to study the potential applications of thiadiazole derivatives in the treatment of various diseases.
One of the limitations of using N-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-phenylacetamide in lab experiments is its potential toxicity. This compound has been found to exhibit cytotoxicity in some cell lines. Additionally, the mechanism of action of this compound is not fully understood, which may limit its potential applications in scientific research.

Future Directions

There are several future directions for the study of N-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-phenylacetamide. One potential direction is to further elucidate the mechanism of action of this compound. This can be done by studying the effects of N-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-phenylacetamide on various enzymes and signaling pathways. Another potential direction is to study the potential applications of this compound in the treatment of neurological disorders such as Alzheimer's disease. This can be done by conducting animal studies to evaluate the efficacy and safety of N-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-phenylacetamide in the treatment of these diseases. Finally, future studies can focus on the development of novel derivatives of thiadiazole that exhibit improved biological activities and reduced toxicity compared to N-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-phenylacetamide.

Synthesis Methods

The synthesis of N-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-phenylacetamide involves the reaction of 4-methylbenzyl chloride with potassium thiocyanate to form 4-methylbenzyl thiocyanate. This intermediate is then reacted with hydrazine hydrate to form 4-methylbenzyl hydrazine. The final step involves the reaction of 4-methylbenzyl hydrazine with 2-phenylacetyl chloride to form N-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-phenylacetamide.

Scientific Research Applications

N-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-phenylacetamide has been studied for its potential applications in scientific research. It has been found to exhibit various biological activities such as anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has also been studied for its potential applications in the treatment of neurological disorders such as Alzheimer's disease.